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Compound of Interest

Compound Name: Solasurine

cat. No.: B1584054

Disclaimer: The following information is provided as a guide for the proper disposal of
Solasodine. It is essential to consult your institution's specific safety protocols and local
regulations before handling and disposing of any chemical waste. The information provided
here is based on publicly available safety data sheets and general laboratory safety practices.
"Solasurine" did not yield specific search results; the following procedures are for Solasodine,
a closely related and likely intended compound.

Essential Safety and Logistical Information

Solasodine is a steroidal alkaloid derived from plants of the Solanaceae family.[1][2] While not
classified as a hazardous substance under GHS (Globally Harmonized System of Classification
and Labelling of Chemicals), it is crucial to handle it with care due to its biological activity and
potential toxicity.[3][4] Proper disposal is necessary to minimize environmental impact and
ensure laboratory safety.

Key Operational and Disposal Plans:
» Waste Identification and Segregation:
o Label all waste containers clearly as "Solasodine Waste."

o Segregate Solasodine waste from other chemical waste streams to avoid unintended
reactions.

o Do not mix Solasodine waste with incompatible materials such as strong acids, bases, or
oxidizers.[5]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1584054?utm_src=pdf-interest
https://www.benchchem.com/product/b1584054?utm_src=pdf-body
https://en.wikipedia.org/wiki/Solasodine
https://pubchem.ncbi.nlm.nih.gov/compound/Solasodine
https://www.sigmaaldrich.com/SG/en/sds/Sigma/SML1141?userType=undefined
https://cdn.caymanchem.com/cdn/msds/28112m.pdf
https://www.nipissingu.ca/sites/default/files/2019-06/NU%20Hazardous%20Materials%20Disposal%20Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584054?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

» Container Management:

o Use compatible, leak-proof containers for collecting Solasodine waste. High-density
polyethylene (HDPE) containers are generally suitable.[5]

o Keep waste containers securely closed when not in use.[6]

o Do not fill liquid waste containers to more than 75% capacity to allow for vapor expansion.

[5]
o Disposal Pathway:

o All Solasodine waste, including contaminated personal protective equipment (PPE),
should be disposed of through your institution's hazardous waste management program.

[6]
o Do not dispose of Solasodine down the drain or in regular trash.[6][7]

Quantitative Data Summary

The following table summarizes key quantitative data for Solasodine, relevant for handling and
safety considerations.

Property Value References
Molecular Formula C27H43NO2 [1112][8]
Molar Mass 413.64 g/mol [1][2][8]
Melting Point 200-202 °C [2]

Oral LD50 (Rat) 4,978 mg/kg [4]

Oral LD50 (Mouse) 27,500 mg/kg [4]
Intraperitoneal LD50 (Rat) 396 mg/kg [4]
Intraperitoneal LD50 (Mouse) 899 mg/kg [4]
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Experimental Protocols: Spill and Decontamination
Procedures

In the event of a Solasodine spill, follow these detailed steps to ensure safety and proper

cleanup.
Personnel Protection:
o Wear appropriate personal protective equipment (PPE), including:
o Safety goggles with side-shields
o Chemical-resistant gloves (nitrile or neoprene)
o Lab coat
o Closed-toe shoes
Spill Cleanup Protocol for Solid Solasodine:

o Evacuate and Ventilate: If a large amount of dust is generated, evacuate the immediate area
and ensure adequate ventilation.

o Containment: Prevent the spread of the powder.
o Cleanup:

o For small spills, gently sweep the solid material into a designated waste container. Avoid
creating dust. A wet paper towel can be used to wipe the area after sweeping.

o For larger spills, use an absorbent material appropriate for chemical spills.
» Decontamination:
o Wipe the spill area with a damp cloth or paper towel.

o Clean the area with soap and water.
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» Waste Disposal:

o Place all contaminated materials (absorbent pads, paper towels, gloves, etc.) into a
sealed, labeled hazardous waste container.

o Dispose of the waste through your institution's hazardous waste program.

Spill Cleanup Protocol for Solasodine in Solution:

Containment: Surround the spill with absorbent materials (e.g., spill pads, vermiculite) to
prevent it from spreading.

Absorption: Absorb the liquid with the absorbent material.

Decontamination:

o Wipe the spill area with a damp cloth or paper towel.

o Clean the area with soap and water.

Waste Disposal:

o Place all contaminated absorbent materials into a sealed, labeled hazardous waste
container.

o Dispose of the waste through your institution's hazardous waste program.

Visualizations
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Step 2: Storage

i Arrange for Pickup by
Keep Containers AT
Securely Closed Institutional Hazardous Waste
Management

Step 1: Collection & Segregation

Identify Solasodine Waste Use Labeled, Compatible Segregate from other Store in a Designated
(solid, liquid, contaminated PPE) Waste Containers Chemical Waste Hazardous Waste Area

Click to download full resolution via product page

Step 3: Disposal

Complete all Necessary
Waste Disposal Paperwork

Caption: A workflow diagram illustrating the step-by-step process for the proper disposal of

Solasodine waste in a laboratory setting.

Caption: A logical flow diagram for responding to a Solasodine spill, outlining decision points

and corresponding actions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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